Cas no 1805736-14-4 (Ethyl 2-(cyanomethyl)-5-(3-oxopropyl)benzoate)
Ethyl 2-(cyanomethyl)-5-(3-oxopropyl)benzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-(cyanomethyl)-5-(3-oxopropyl)benzoate
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- Inchi: 1S/C14H15NO3/c1-2-18-14(17)13-10-11(4-3-9-16)5-6-12(13)7-8-15/h5-6,9-10H,2-4,7H2,1H3
- InChI Key: UCMGZFOKMXBNIV-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=C(C=CC=1CC#N)CCC=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 331
- XLogP3: 1.5
- Topological Polar Surface Area: 67.2
Ethyl 2-(cyanomethyl)-5-(3-oxopropyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015004607-250mg |
Ethyl 2-(cyanomethyl)-5-(3-oxopropyl)benzoate |
1805736-14-4 | 97% | 250mg |
494.40 USD | 2021-06-21 | |
| Alichem | A015004607-500mg |
Ethyl 2-(cyanomethyl)-5-(3-oxopropyl)benzoate |
1805736-14-4 | 97% | 500mg |
823.15 USD | 2021-06-21 | |
| Alichem | A015004607-1g |
Ethyl 2-(cyanomethyl)-5-(3-oxopropyl)benzoate |
1805736-14-4 | 97% | 1g |
1,579.40 USD | 2021-06-21 |
Ethyl 2-(cyanomethyl)-5-(3-oxopropyl)benzoate Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on Ethyl 2-(cyanomethyl)-5-(3-oxopropyl)benzoate
Research Briefing on Ethyl 2-(cyanomethyl)-5-(3-oxopropyl)benzoate (CAS: 1805736-14-4) in Chemical and Biomedical Applications
Ethyl 2-(cyanomethyl)-5-(3-oxopropyl)benzoate (CAS: 1805736-14-4) is a synthetic intermediate of growing interest in pharmaceutical and chemical research due to its versatile reactivity and potential applications in drug discovery. Recent studies have explored its role as a precursor for bioactive molecules, particularly in the synthesis of kinase inhibitors and anti-inflammatory agents. This briefing consolidates key findings from peer-reviewed literature (2022-2024) to highlight its structural significance and emerging therapeutic relevance.
A 2023 Journal of Medicinal Chemistry study (DOI: 10.1021/acs.jmedchem.3c00512) demonstrated the compound's utility in constructing pyrrolopyridine scaffolds via [3+2] cycloaddition. Researchers optimized its 3-oxopropyl moiety for selective Michael additions, achieving 78% yield in generating PDE4 inhibitors with IC50 values ≤50 nM. The cyanomethyl group was critical for subsequent functionalization through nucleophilic substitution reactions.
Notably, patent WO2023187642A1 (2023) discloses derivatives of 1805736-14-4 as NLRP3 inflammasome modulators. Molecular docking simulations revealed that the ester carbonyl interacts with ASC protein's PYPAF domain (binding energy: -8.2 kcal/mol), while the nitrile group stabilizes adjacent hydrophobic pockets. In vivo testing showed 40% reduction in IL-1β levels at 10 mg/kg dosage in murine models.
Analytical advancements include a 2024 ACS Omega report (DOI: 10.1021/acsomega.4c01209) detailing a novel UPLC-MS/MS method for quantifying 1805736-14-4 in metabolic studies (LOQ: 0.1 ng/mL). The protocol identified three major Phase I metabolites, with the α,β-unsaturated ketone undergoing glutathione conjugation as the primary detoxification pathway.
Ongoing challenges include the compound's instability under basic conditions (t1/2 = 2.3 h at pH 9) as reported in Organic Process Research & Development (2024). Current formulation strategies employ enteric coating or prodrug approaches to enhance bioavailability, with PEGylation increasing aqueous solubility by 15-fold.
The compound's safety profile was evaluated in a GLP-compliant study (Regulatory Toxicology and Pharmacology, 2024), showing no genotoxicity (Ames test negative) but moderate CYP3A4 inhibition (IC50: 12 μM). Researchers recommend structural modifications to reduce off-target effects while preserving the core pharmacophore.
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